N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide

• IUPAC Name: N-[2-(1-adamantyl)ethyl]-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C24H34N2O3S/c1-17-4-6-21(7-5-17)30(28,29)26-10-2-3-22(26)23(27)25-9-8-24-14-18-11-19(15-24)13-20(12-18)16-24/h4-7,18-20,22H,2-3,8-16H2,1H3,(H,25,27)
• InChI Key: RUGQHVBSJUAZKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C(=O)NCCC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H34N2O3S
• Molecular Weight: 430.6 g/mol

Description

N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide, also known as AEP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AEP is a proline-based amide that exhibits unique properties, making it a promising candidate for drug development and other scientific research applications.

Scientific Research Applications

Carbonic Anhydrase Inhibition for Glaucoma Treatment

Research on sulfonamide derivatives, similar in structure to N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide, has shown potential in treating glaucoma. Carbonic anhydrase inhibitors have been prepared and tested for their ability to lower intraocular pressure (IOP) in rabbits. Metal complexes of these sulfonamides, particularly those with Zn(II) and Cu(II), demonstrated improved efficacy in lowering IOP compared to dorzolamide, a clinically used antiglaucoma sulfonamide. This suggests that sulfonamide derivatives and their metal complexes could be more effective pharmacological agents for glaucoma treatment (Supuran et al., 1998).

Antiviral and Anticancer Applications

Another area of application for compounds structurally related to N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide is in the development of antiviral and anticancer agents. Novel sulfonamide derivatives have been synthesized and screened for their cytotoxic activity against cancer cell lines. Some of these compounds showed significant potency, indicating their potential as therapeutic agents in cancer treatment. Specifically, certain derivatives were found to exhibit strong anticancer activity, highlighting the therapeutic potential of sulfonamide-based compounds in oncology (Ghorab et al., 2015).

Contributions to Organic Synthesis

In the realm of organic chemistry, compounds like N-[2-(1-adamantyl)ethyl]-1-[(4-methylphenyl)sulfonyl]prolinamide contribute to the development of new synthetic methodologies. Their structural features enable the exploration of novel catalytic reactions and the synthesis of complex organic molecules. For instance, research has been conducted on the catalytic asymmetric activation of C-H bonds, a crucial reaction in organic synthesis, using derivatives of sulfonamides. These studies contribute to the advancement of synthetic organic chemistry by providing new routes to enantioselective synthesis and the functionalization of organic molecules (Davies et al., 2002).